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Introduction and Chemical Background

Butopyronoxyl (chemical name: butyl 3,4-dihydro-2,2-dimethyl-4-oxo-2H-pyran-6-carboxylate) is a
synthetic insect repellent with the CAS registry number 532-34-3 and molecular formula C12H180a4. This
compound has a molecular mass of 226.27 g/mol and appears as a pale orange-red colored liquid with an
aromatic odor at room temperature. Butopyronoxyl was historically marketed under the trade name
Indalone and was widely used during the 1940s and 1950s before the commercial introduction of DEET. Its
primary application involves repelling biting insects including mosquitoes, ticks, flies, gnats, and stable flies
(Stomoxys calcitrans) through direct application to human skin or clothing fabrics. The compound operates
primarily through a repellent action that disrupts the insect's ability to locate hosts, classified under the

IRAC MoA class as UNM (unclassified repellent mode of action) [1] [2].

From a chemical perspective, butopyronoxyl features a dihydropyran core structure with ketone and ester
functional groups, contributing to its physical properties including a density of 1.054 g/mL at 25°C, boiling
point of 263-272°C, melting point of 25°C, and flash point of 112.7-157°C. The compound demonstrates
moderate water solubility (275 mg/L at 20°C and pH 7) and a log P value of 2.42, indicating relatively low
hydrophobicity. Butopyronoxyl is not currently approved under EC Regulation 1107/2009 and shows

limited regulatory status across European Union member states [1] [3]. The compound's historical
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significance, combined with its distinctive chemical structure, makes it a valuable candidate for investigating

synergistic effects with other repellent compounds.

Synergistic Formulations and Efficacy Data

Historical and Contemporary Combinations

Table 1: Historical synergistic formulations containing butopyronoxyl

Formulation ) Historical
Component Ratios Target Insects L

Name Application

"6-2-2" Mixture 60% Dimethyl phthalate, 20% Indalone Mosquitoes, 1940s-1950s general
(butopyronoxyl), 20% Ethylhexanediol biting flies insect repellent

Indalone 100% Butopyronoxyl Multiple biting Original military and

Standalone insects civilian formulation

Butopyronoxyl achieved its most significant historical application as part of the "6-2-2" mixture, which
combined three active repellent compounds in specific ratios to maximize efficacy and duration of protection
against various biting insects. This formulation represented an early recognition of the synergistic potential
achieved by combining chemically distinct repellents, potentially targeting multiple insect sensory pathways
simultaneously. The mixture was particularly valued for providing broader spectrum protection than any
single component alone, highlighting the fundamental principle that certain repellent combinations can

produce enhanced effects not achievable through individual compounds [2].

Research has demonstrated that butepyronoxyl maintains efficacy as a standalone repellent, with studies
showing that it can decrease attraction of Amblyomma variegatum ticks to their aggregation-attachment
pheromone and induce repulsion when presented independently in air streams. Interestingly, when tested
against hard ticks, butepyronoxyl (Indalone) was one of the few products that successfully disrupted
pheromone-mediated attraction, whereas other repellents including DEET, EBAAP, and permethrin failed to

inhibit attraction even at concentrations 10° times greater than the pheromone stimulus [4]. This suggests
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that butopyronoxyl may operate through distinct mechanisms compared to more contemporary repellents,

providing a mechanistic basis for its synergistic potential in combination formulations.

Quantitative Efficacy Measurements

Table 2: Efficacy data for butopyronoxyl and comparative repellents

Repellent Test . Efficacy Experimental
. Test Species e
Compound Concentration Measurement Conditions
Butopyronoxyl Undisclosed Amblyomma Decreased Locomotion
(Indalone) variegatum attraction to compensator,
pheromone; Induced pheromone
repulsion alone stimulus
DEET 106 x Amblyomma No inhibition of Locomotion
pheromone variegatum attraction compensator,
concentration pheromone
stimulus
EBAAP (IR3535) 106 x Amblyomma No inhibition of Locomotion
pheromone variegatum attraction compensator,
concentration pheromone
stimulus
Permethrin 106 x Amblyomma No inhibition of Locomotion
pheromone variegatum attraction compensator,
concentration pheromone
stimulus
[B-caryophyllene 1% BCO + 2.5%  Anopheles 74.07-78.18% Excito-repellency
oxide + Vetiver VO minimus escape assay, honcontact
oil (1:2)
[B-caryophyllene 1% BCO +2.5%  Culex 55.36-83.64% Excito-repellency

oxide + Vetiver
oil (1:2)

VO

quinquefasciatus

escape

assay, honcontact
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Recent research on natural repellent combinations provides valuable insights into the potential synergistic
effects achievable with butopyrenoxyl mixtures. Studies investigating binary mixtures of B-caryophyllene
oxide (BCO) and vetiver oil (VO) demonstrated that specific ratios (particularly 1:2 BCO:VO) produced
significantly enhanced repellent effects compared to individual compounds across multiple mosquito species.
These combinations produced not only additive irritability but also knockdown responses in Aedes
albopictus, Anopheles minimus, and Culex quinquefasciatus at rates of 18.18-33.33%, illustrating the
profound biological impact achievable through optimized synergistic combinations [5]. These findings
establish a methodological framework and quantitative benchmarks for evaluating butopyronoxyl

combinations.

The differential effectiveness of butopyronoxyl against tick species compared to other repellents highlights
the importance of target-specific formulation development. Whereas DEET, EBAAP, and permethrin failed
to inhibit attraction in Amblyomma variegatum ticks even at extremely high concentrations, butopyronoxyl
significantly decreased pheromone-mediated attraction, suggesting its mechanism specifically disrupts this
sensory channel [4]. This underscores a fundamental principle in synergistic repellent development: different
repellents may target distinct sensory modalities, and effective combinations should include compounds with
complementary mechanisms of action rather than simply increasing concentrations of single active

ingredients.

Experimental Protocols and Methodologies

Excito-Repellency Assay for Synergy Evaluation

The excito-repellency (ER) assay provides a comprehensive method for evaluating both contact irritancy
and noncontact repellency of butopyronoxyl combinations. This system enables researchers to distinguish
between direct tarsal contact effects (contact irritancy) and chemical detection from a distance (noncontact

repellency), offering insights into the specific behavioral mechanisms underlying repellent activity [5].
Protocol:

e Apparatus Setup: Utilize paired acrylic test chambers (20 x 20 x 20 cm) with symmetrical design,
including a holding chamber, sliding entrance gate, and escape tunnel. One chamber serves as

treatment (coated with test formulation) while the other is an control (untreated or solvent-only).
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e Test Population Preparation: Use laboratory-colonized adult female mosquitoes (Aedes aegypti,
Aedes albopictus, Anopheles minimus, or Culex quinquefasciatus) aged 5-7 days post-emergence.

Deprive mosquitoes of sugar meal for 24 hours pre-test while providing water-soaked cotton pads.

e Test Formulation Application: Dissolve butopyroenoxyl and combination repellents in appropriate
solvents (e.g., acetone, ethanol) and apply uniformly to specified surfaces of test chamber at desired

concentrations (e.g., 0.5-5% w/v). Allow solvent to evaporate completely before testing.

e Contact Irritancy Testing:

o

Introduce 10-15 mosquitoes into treatment chamber through sliding gate
After 30-second acclimation, open escape tunnel gate

(e]

[¢]

Record number of mosquitoes escaping every minute for 30-minute observation period
o Compare escape rates between treatment and control chambers

e Noncontact Repellency Testing:

o Place test formulations on mesh screen preventing direct physical contact
o Follow identical mosquito introduction and observation procedures
o Measure escape responses mediated solely by volatile compounds

e Data Analysis: Calculate percentage escape rates for test and control conditions. Apply appropriate
statistical analyses (e.g., ANOVA, chi-square) to determine significant differences between test
formulations and controls. Calculate synergistic ratios by comparing observed effects of combinations

to expected additive effects of individual components.

This methodology enables quantitative assessment of repellent effects while distinguishing between spatial
repellency and contact-mediated irritancy, providing crucial insights into the behavioral mechanisms

underlying synergistic interactions [5].

Locomotor Compensator Assay for Tick Response Evaluation

For evaluating butopyronoxyl synergies against tick species, the locomotor compensator assay provides a

sophisticated approach to measure disruption of attractant-mediated behavior [4].

Protocol:
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o Apparatus Configuration: Utilize a locomotion compensator equipped with controlled air delivery
system capable of maintaining consistent laminar airflow. Incorporate pheromone delivery mechanism

for attractant stimuli.

e Stimulus Preparation: Prepare synthetic aggregation-attachment pheromone blend for Amblyomma
variegatum or other target tick species. Dissolve butopyromoxyl and combination repellents in

appropriate volatile solvents at desired test concentrations.

e Testing Procedure:

o Place adult ticks on locomotion compensator platform

o Establish baseline behavioral responses to pheromone attractant alone

o Introduce butopyronoxyl and combination repellents through air stream delivery system

o Vapor concentrations to achieve specific test ratios (e.g., 103-10°% x pheromone concentration)
o Record tick movement trajectories, velocity, and directionality

¢ Data Collection and Analysis:

o Quantify attraction inhibition by comparing orientation to pheromone source with and without

repellents
o Measure repulsion indices through directional movement away from stimulus sources
o Employ vector analysis of movement paths to calculate significant behavioral changes

This specialized protocol enables precise quantification of how butepyroenoxyl and its combinations disrupt
chemically mediated attraction in tick species, providing critical data on target-specific synergistic effects

[4].

Mechanistic Insights and Signaling Pathways

Understanding the mechanistic basis of butopyronoxyl's activity and its synergistic potential requires
examination of its effects on insect sensory systems and comparison with established repellent targets. While
the specific molecular target of butopyronoxyl remains uncharacterized, evidence suggests it may interact
with odorant binding proteins (OBPs) or chemosensory receptors involved in host location behaviors [4]

[6].

Diagram: Proposed mechanism of butopyronoxyl synergistic repellent action
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Recent computational and experimental studies on DEET and natural repellent analogues have revealed that
OBP1 inhibition represents a key molecular target for repellent activity. Research demonstrates that DEET
directly binds to odorant binding protein 1 (OBP1) in mosquito species, impairing their ability to detect host
body odors. Similarly, natural repellents such as ar-turmerone from Curcuma longa have been identified as
structural, functional, and pharmacophoric analogues of DEET, operating through similar molecular

interactions with OBP1 [6]. Butopyronoxyl may share these molecular targets or interact with
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complementary sensory pathways, providing a mechanistic foundation for synergistic effects when combined

with other repellents.

The differential effectiveness of butepyronoxyl against tick pheromone detection compared to other
repellents suggests it may target specific sensory channels involved in chemostimulation. Studies indicate
that butopyronoxyl successfully disrupts attraction of Amblyomma variegatum to aggregation-attachment
pheromone, while DEET, EBAAP, and permethrin show no such effect even at extreme concentrations [4].
This indicates that butopyronoxyl may interact with unique receptor systems or signal transduction
pathways specifically involved in pheromone detection, whereas other repellents may target different sensory
modalities. When formulated in combination, these complementary mechanisms would produce enhanced

repellent effects through broader disruption of the insect's sensory apparatus.

Diagram: Experimental workflow for evaluating butopyronoxyl synergies
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Research Applications and Safety Considerations

Toxicity and Safety Profile

Butopyronoxyl demonstrates a favorable mammalian toxicity profile with acute oral LDso values in rats

exceeding 1000 mg/kg, classifying it as moderately toxic. Specific toxicological studies report an oral LDso
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of 7400 pL/kg in rats, 11,600 puL/kg in mice, 5400 pL/kg in rabbits, and 3200 pL/kg in guinea pigs. Dermal
application studies in rabbits show LDso values exceeding 10 mL/kg, indicating relatively low dermal
absorption and toxicity [1] [3]. Chronic toxicity studies involving repeated dermal application in rabbits (180
mL/kg over 13 weeks) resulted primarily in dermatitis without systemic toxicity, suggesting that the

compound poses minimal risk when used as a topical repellent at appropriate concentrations [3].

Environmental fate data for butopyroenoxyl remains limited, with no comprehensive information available
regarding soil degradation, aqueous photolysis, or hydrolysis characteristics. The compound is predicted to
have low bioaccumulation potential based on its calculated log P value, and is classified as having low risk
for bioconcentration. Its relatively high water solubility suggests potential mobility in aquatic environments,
though monitoring data in environmental matrices is not available. From an ecological perspective, the
compound shows no specific alerts for environmental hazards, though complete assessment is limited by

data gaps in ecotoxicological parameters [1].

Research Applications and Future Directions

The primary research application for butopyronoxyl synergies involves developing next-generation
repellent formulations that overcome limitations of single-compound approaches. By combining
butopyronoxyl with other repellents having complementary mechanisms of action, researchers can achieve
enhanced efficacy, broader spectrum activity, and potentially reduced resistance development in target insect

populations. Specific research applications include:

¢ Military and outdoor personnel protection: Developing extended-duration formulations for use in
high-risk arthropod-borne disease regions

e Public health interventions: Creating cost-effective repellent combinations for community-level
protection against mosquito-borne diseases

e Agricultural and veterinary applications: Formulating repellents for livestock protection and crop
pest management

¢ Resistance management: Utilizing multi-mechanism approaches to counter insect resistance to
established repellents

Future research directions should focus on mechanistic elucidation of butopyrenoxyl's molecular targets,
comprehensive synergy mapping with various repellent classes, formulation optimization for specific
application scenarios, and field validation of laboratory-established synergistic effects. Particularly

promising research avenues include investigating butepyronexyl combinations with natural repellents such
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as [-caryophyllene oxide, vetiver oil, and ar-turmerone, which may offer enhanced safety profiles while

maintaining efficacy through complementary mechanisms of action [5] [6].

Conclusion

Butopyronoxyl represents a historically significant insect repellent with demonstrated efficacy against
multiple biting insect species and unique effectiveness against tick pheromone-mediated attraction. The
compound's distinct mechanism of action, favorable mammalian toxicity profile, and proven performance in
synergistic historical formulations make it a valuable candidate for continued research and development.
Application of modern repellent testing methodologies, including excito-repellency assays and locomotor
compensator systems, enables quantitative evaluation of butepyronexyl combinations with other repellents
to identify synergistic effects. Through strategic formulation with complementary compounds,
butopyronexyl can contribute to next-generation repellent products offering enhanced protection against

arthropod vectors of human disease.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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